Cas no 1812174-85-8 (cis-3-fluoro-3-methyl-cyclobutanamine;hydrochloride)

• Product Name: cis-3-fluoro-3-methyl-cyclobutanamine;hydrochloride
• CAS No: 1812174-85-8
• MF: C₅H₁₁ClFN
• MW: 139.598943948746
• CID: 5703460
• PubChem ID: 91800896
• Update Time: 2026-03-11

cis-3-fluoro-3-methyl-cyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-methylcyclobutan-1-amine hydrochloride
• trans-3-fluoro-3-methylcyclobutan-1-amine hydrochloride
• AS-52092
• 1638768-85-0
• MFCD30471288
• PS-16635
• 1-Amino-3-fluoro-3-methylcyclobutane HCl
• 3-Fluoro-3-methylcyclobutanamine hydrochloride
• 3-fluoro-3-methylcyclobutan-1-amine;hydrochloride
• MFCD30471287
• EN300-225951
• CIS-3-FLUORO-3-METHYLCYCLOBUTANAMINE HCL
• CS-0051363
• SY269818
• 3-Fluoro-3-methylcyclobutan-1-amine HCl
• 1812174-83-6
• E79945
• AKOS025289760
• Z2740389572
• MFCD27987246
• (1s,3r)-3-fluoro-3-methylcyclobutan-1-amine hydrochloride
• EN300-412586
• trans-3-Fluoro-3-methylcyclobutanamine HCl
• 1812174-85-8
• PS-16636
• F2147-5293
• A882508
• trans-3-Fluoro-3-methylcyclobutanamine hydrochloride
• trans-3-fluoro-3-methyl-cyclobutanamine;hydrochloride
• P14355
• (1r,3s)-3-fluoro-3-methylcyclobutan-1-amine hydrochloride
• PB48898
• cis-3-fluoro-3-methyl-cyclobutanamine;hydrochloride
• cis-3-fluoro-3-methyl-cyclobutanamine

• Inchi： 1S/C5H10FN.ClH/c1-5(6)2-4(7)3-5;/h4H,2-3,7H2,1H3;1H
• InChI Key： LDZFEXOKXYMVTN-UHFFFAOYSA-N
• SMILES： Cl.FC1(C)CC(C1)N

Computed Properties

• Exact Mass: 139.0564052g/mol
• Monoisotopic Mass: 139.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on cis-3-fluoro-3-methyl-cyclobutanamine;hydrochloride

Introduction to cis-3-fluoro-3-methyl-cyclobutanamine Hydrochloride (CAS No. 1812174-85-8)

cis-3-fluoro-3-methyl-cyclobutanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1812174-85-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, characterized by a cyclic structure with a fluorine and a methyl substituent at the 3-position, linked through an amine functional group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of biologically active molecules.

The fluorine atom in the molecular structure plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorinated aromatic and heterocyclic compounds are widely recognized for their ability to improve metabolic stability, binding affinity, and overall bioavailability. In the context of cis-3-fluoro-3-methyl-cyclobutanamine hydrochloride, the presence of fluorine at the 3-position of the cyclobutane ring is hypothesized to contribute to its unique interaction with biological targets, potentially enhancing its efficacy in therapeutic applications.

The methyl group at the same position further influences the steric and electronic properties of the molecule. This substitution pattern can affect both the conformational flexibility and electronic distribution within the molecule, which are critical factors in determining its biological activity. The combination of these two substituents in a rigid cyclobutane framework suggests that this compound may exhibit distinct binding profiles compared to linear or more flexible analogs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of cis-3-fluoro-3-methyl-cyclobutanamine hydrochloride with greater accuracy. These studies indicate that the compound may possess properties relevant to various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The amine functional group provides a potential site for further derivatization, allowing for the creation of more complex pharmacophores with tailored biological activities.

One of the most promising applications of this compound is in the development of novel drugs targeting neurological disorders. The cyclobutane core structure is known to mimic certain natural amino acids, which could facilitate its interaction with neurotransmitter receptors or enzymes involved in neural signaling pathways. Preliminary studies have suggested that derivatives of this compound may exhibit potential as modulators of synaptic transmission or as protectants against neurodegenerative processes.

In addition to its neurological applications, cis-3-fluoro-3-methyl-cyclobutanamine hydrochloride has shown promise in preclinical models related to inflammatory conditions. The fluorine substituent is known to enhance binding affinity to biological targets, which could translate into improved therapeutic efficacy when used in conjunction with anti-inflammatory agents. Researchers are exploring its potential as an adjuvant or as a lead compound for further drug development against chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of cis-3-fluoro-3-methyl-cyclobutanamine hydrochloride presents unique challenges due to the need for precise stereocontrol during its preparation. The cis configuration is particularly important, as it dictates the spatial arrangement of functional groups within the molecule, which directly impacts its biological activity. Advanced synthetic methodologies, including transition-metal catalysis and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity.

Industrial-scale production of this compound requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the structural integrity and chemical purity of each batch. These rigorous standards are essential for ensuring that pharmaceutical products derived from this intermediate meet regulatory requirements and exhibit predictable biological effects.

The growing interest in fluorinated cyclobutane derivatives has spurred innovation in synthetic chemistry and drug discovery. Researchers are continuously exploring new synthetic routes to optimize yield, reduce costs, and improve scalability for cis-3-fluoro-3-methyl-cyclobutanamine hydrochloride production. Collaborative efforts between academic institutions and pharmaceutical companies are fostering interdisciplinary approaches that combine expertise in organic synthesis, medicinal chemistry, and computational biology.

In conclusion,cis-3-fluoro-3-methyl-cyclobutanamine hydrochloride (CAS No. 1812174-85-8) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features—comprising a fluorine-substituted cyclobutane ring linked via an amine group—position it as a versatile intermediate for drug development across multiple disease areas. As research progresses, this compound is expected to contribute valuable insights into novel therapeutic strategies aimed at addressing complex human health challenges.